Cas no 1222008-25-4 (Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate)

Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate is a versatile organoboron reagent commonly employed in cross-coupling reactions, such as Suzuki-Miyaura couplings, due to its stability and reactivity. The tetrabutylammonium counterion enhances solubility in organic solvents, facilitating homogeneous reaction conditions. The 1,3-phenylene linker between the two trifluoroborate groups allows for the introduction of meta-substituted aromatic frameworks in synthetic applications. This compound offers improved handling compared to boronic acids, as it is less prone to protodeboronation and exhibits greater air and moisture stability. Its utility in constructing complex biaryl structures makes it valuable for pharmaceutical and materials science research.

Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate structure

1222008-25-4 structure

Product Name:Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate

CAS No:1222008-25-4

MF:C₃₈H₇₆B₂F₆N₂

MW:696.635872840881

MDL:MFCD28346956

CID:5018231

Update Time:2026-02-28

Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate Chemical and Physical Properties

Names and Identifiers

- Tetrabutylazanium;trifluoro-(3-trifluoroboranuidylphenyl)boranuide
- Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate
- MDL： MFCD28346956
- Inchi： 1S/2C16H36N.C6H4B2F6/c2*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;9-7(10,11)5-2-1-3-6(4-5)8(12,13)14/h2*5-16H2,1-4H3;1-4H/q2*+1;-2
- InChI Key： PAWYADLBFMHKLT-UHFFFAOYSA-N
- SMILES： F[B-](C1C=CC=C([B-](F)(F)F)C=1)(F)F.[N+](CCCC)(CCCC)(CCCC)CCCC.[N+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 48
Rotatable Bond Count: 24
Complexity: 294
Topological Polar Surface Area: 0

Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

Tetrabutylammonium (1,3-Phenylene)bistrifluoroborate Pricemore >>

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abcr	AB524207-1 g	Tetrabutylammonium (1,3-phenylene)bistrifluoroborate	1222008-25-4		1g	€261.10	2023-06-14
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